Cas no 850909-90-9 (4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850909-90-9
• MF: C₂₄H₂₉N₃O₄S₂
• MW: 487.634763479233
• CID: 6196721
• PubChem ID: 2152662
• Update Time: 2025-07-15

4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 850909-90-9
• (Z)-4-(azepan-1-ylsulfonyl)-N-(6-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024584392
• 4-(azepan-1-ylsulfonyl)-N-(6-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide
• 4-(azepane-1-sulfonyl)-N-[(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F0566-0194

• Inchi： 1S/C24H29N3O4S2/c1-3-27-21-14-11-19(31-4-2)17-22(21)32-24(27)25-23(28)18-9-12-20(13-10-18)33(29,30)26-15-7-5-6-8-16-26/h9-14,17H,3-8,15-16H2,1-2H3/b25-24-
• InChI Key： OJSLUDKLCIQHCH-IZHYLOQSSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(CC)C3C=CC(=CC=3S/2)OCC)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 487.15994876g/mol
• Monoisotopic Mass: 487.15994876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 113Ų

Additional information on 4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Research Briefing on 4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 850909-90-9)

In recent years, the compound 4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 850909-90-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and azepane sulfonyl moieties, has shown promising potential in various therapeutic applications, particularly in oncology and neurological disorders. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process, starting with the condensation of 6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-amine with a benzoyl chloride derivative, followed by sulfonylation with azepane-1-sulfonyl chloride. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored structural analogs to optimize its pharmacokinetic properties, such as solubility and metabolic stability.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific protein kinases implicated in cancer cell proliferation and survival. In particular, it has been shown to selectively target the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. In vitro assays using human cancer cell lines demonstrated significant reduction in cell viability and induction of apoptosis upon treatment with this compound. Additionally, preliminary in vivo studies in xenograft models have corroborated these findings, showing tumor growth inhibition with minimal off-target effects.

Beyond its anticancer potential, recent investigations have explored the neuroprotective effects of 4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Its ability to modulate glutamate receptors and reduce oxidative stress has positioned it as a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Animal models of these conditions have shown improved cognitive and motor functions following treatment, although further studies are needed to elucidate the precise mechanisms involved.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, potential drug-drug interactions, and long-term toxicity need to be addressed in future research. Current efforts are focused on developing novel formulations, including nanoparticle-based delivery systems, to enhance its therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable clinical candidate.

In conclusion, 4-(azepane-1-sulfonyl)-N-(2Z)-6-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a promising scaffold for drug discovery, with applications spanning oncology and neurology. Continued research into its molecular targets and optimization of its pharmacological profile will be crucial for realizing its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing such innovative compounds from bench to bedside.